Cas no 1440535-37-4 (2-(4-Chlorophenyl)-2-(methylamino)-acetonitrile hydrochloride)

• Product Name: 2-(4-Chlorophenyl)-2-(methylamino)-acetonitrile hydrochloride
• CAS No: 1440535-37-4
• MF: C₉H₁₀Cl₂N₂
• MW: 217.095099925995
• CID: 4700417
• Update Time: 2025-10-20

2-(4-Chlorophenyl)-2-(methylamino)-acetonitrile hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-(4-chlorophenyl)-2-(methylamino)acetonitrile hydrochloride
• OR300844
• 2-(4-Chlorophenyl)-2-(methylamino)-acetonitrile hydrochloride

• Inchi： 1S/C9H9ClN2.ClH/c1-12-9(6-11)7-2-4-8(10)5-3-7;/h2-5,9,12H,1H3;1H
• InChI Key： ASMIOCPQSCLQBP-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C(C#N)NC.Cl

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 176
• Topological Polar Surface Area: 35.8

Additional information on 2-(4-Chlorophenyl)-2-(methylamino)-acetonitrile hydrochloride

Comprehensive Overview of 2-(4-Chlorophenyl)-2-(methylamino)-acetonitrile hydrochloride (CAS No. 1440535-37-4)

2-(4-Chlorophenyl)-2-(methylamino)-acetonitrile hydrochloride (CAS No. 1440535-37-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, characterized by its unique molecular structure, is widely utilized in the synthesis of various bioactive molecules. The presence of a 4-chlorophenyl group and a methylamino moiety makes it a versatile intermediate in medicinal chemistry. Researchers and industry professionals often seek information about its synthesis methods, applications, and safety profiles, aligning with current trends in drug discovery and green chemistry.

In recent years, the demand for high-purity intermediates like 2-(4-Chlorophenyl)-2-(methylamino)-acetonitrile hydrochloride has surged due to advancements in targeted drug delivery systems and personalized medicine. This compound's role in the development of central nervous system (CNS) therapeutics has been particularly noteworthy. Online searches frequently include queries such as "CAS 1440535-37-4 supplier" or "2-(4-Chlorophenyl)-2-(methylamino)-acetonitrile hydrochloride uses," reflecting its commercial and scientific relevance. Its hydrochloride salt form enhances stability, making it preferable for laboratory and industrial applications.

The synthesis of 2-(4-Chlorophenyl)-2-(methylamino)-acetonitrile hydrochloride typically involves multi-step organic reactions, including nucleophilic substitution and cyanidation. Optimizing these processes to achieve higher yields and lower environmental impact is a key focus area, resonating with the growing emphasis on sustainable chemistry. Analytical techniques such as HPLC, NMR, and mass spectrometry are employed to verify its purity and structural integrity, addressing common user concerns about quality control in chemical manufacturing.

From a regulatory standpoint, 2-(4-Chlorophenyl)-2-(methylamino)-acetonitrile hydrochloride is not classified as a hazardous material under major global frameworks. However, proper handling protocols and material safety data sheets (MSDS) should always be consulted, as emphasized in laboratory safety guidelines. This aligns with frequent search queries about "CAS 1440535-37-4 safety data" and "chemical storage recommendations." The compound's solubility in polar solvents like water and ethanol further expands its utility in formulation development.

Looking ahead, the potential applications of 2-(4-Chlorophenyl)-2-(methylamino)-acetonitrile hydrochloride in neurological research and antidepressant drug development are being actively explored. Its structural similarity to certain neurotransmitter analogs makes it a candidate for mechanistic studies. As the pharmaceutical industry continues to prioritize novel synthetic pathways and cost-effective production, this compound is poised to remain a topic of interest in both academic and industrial circles.